Cas no 1538386-43-4 (3-(3-Chlorophenyl)-2,2-dimethylpropanal)

• Product Name: 3-(3-Chlorophenyl)-2,2-dimethylpropanal
• CAS No: 1538386-43-4
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5142525
• PubChem ID: 53990622
• Update Time: 2026-03-03

3-(3-Chlorophenyl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 3-chloro-α,α-dimethyl-
• 3-(3-Chlorophenyl)-2,2-dimethylpropanal

• Inchi： 1S/C11H13ClO/c1-11(2,8-13)7-9-4-3-5-10(12)6-9/h3-6,8H,7H2,1-2H3
• InChI Key： XQEZBQCWPJAOBY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)C(C)(C)C=O

Additional information on 3-(3-Chlorophenyl)-2,2-dimethylpropanal

Research Brief on 3-(3-Chlorophenyl)-2,2-dimethylpropanal (CAS: 1538386-43-4): Recent Advances and Applications

3-(3-Chlorophenyl)-2,2-dimethylpropanal (CAS: 1538386-43-4) is a chlorinated aromatic aldehyde derivative that has garnered significant attention in chemical, biological, and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in drug discovery.

One of the most notable advancements in the study of 3-(3-Chlorophenyl)-2,2-dimethylpropanal is its application in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of allosteric modulators for G-protein-coupled receptors (GPCRs). The compound's chlorophenyl and dimethylpropanal moieties were found to enhance binding affinity and selectivity, making it a promising scaffold for drug design. Computational modeling and in vitro assays further validated its potential, with derivatives showing nanomolar activity against targeted GPCRs.

In addition to its pharmacological applications, recent research has investigated the compound's role in agrochemical development. A 2024 report in Pest Management Science highlighted its efficacy as a precursor for novel insecticides. The chlorinated aromatic ring was shown to confer stability and bioactivity against pest-specific enzymes, offering a sustainable alternative to conventional agrochemicals. Field trials demonstrated reduced environmental persistence compared to older-generation chlorinated compounds, aligning with global trends toward greener chemistry.

From a synthetic chemistry perspective, advancements in catalytic methods have streamlined the production of 3-(3-Chlorophenyl)-2,2-dimethylpropanal. A breakthrough study in ACS Catalysis (2023) introduced a palladium-catalyzed cross-coupling approach that improved yield and reduced byproducts. This method leveraged C-H activation strategies, minimizing the need for pre-functionalized substrates and enhancing scalability for industrial applications. Researchers emphasized the method's compatibility with other halogenated aromatics, broadening its utility in fine chemical synthesis.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties for therapeutic use. Recent pharmacokinetic studies published in Drug Metabolism and Disposition (2024) identified rapid hepatic metabolism as a limiting factor for its direct use as an active pharmaceutical ingredient (API). However, structural modifications, such as introducing metabolically stable substituents, have shown potential in prolonging half-life without compromising activity. These findings underscore the need for further structure-activity relationship (SAR) studies to unlock the compound's full potential.

In conclusion, 3-(3-Chlorophenyl)-2,2-dimethylpropanal (CAS: 1538386-43-4) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and synthetic methodology, with recent studies addressing both its strengths and limitations. Future research directions may focus on expanding its therapeutic index through targeted derivatization and exploring its interactions with emerging biological targets. This compound exemplifies the intersection of chemical innovation and biomedical application, offering rich opportunities for interdisciplinary collaboration.